![molecular formula C13H15NO2 B2360015 3a,9b-Dimethyl-1,4,5,3a,9b-pentahydrobenzo[e]benzoxazol-2-one CAS No. 696635-52-6](/img/structure/B2360015.png)
3a,9b-Dimethyl-1,4,5,3a,9b-pentahydrobenzo[e]benzoxazol-2-one
Overview
Description
Synthesis Analysis
The compound has been synthesized stereospecifically from 6-methoxy-1-tetralone . The trans-compound is a possible intermediate for the synthesis of triterpenes of the lanostane–cycloartane group .Molecular Structure Analysis
Detailed analyses of the 1H and 13C NMR spectra of the cis- and trans-3a,9b-dimethyl derivatives of 7-methoxy-1,3,3a,4,5,9b-hexahydrobenz[e]inden-2-one enable a clear distinction to be made between the two ketones . The 1H spectra show that the cis-ketone exhibits rapid inversion of the cyclohexene ring whereas the trans-ketone is conformationally rigid .Chemical Reactions Analysis
The compound has been involved in the stereospecific conversion of 6-methoxy-1-tetralone into 7-methoxy-trans-3a,9b-dimethyl-1,3,3a,4,5-9b-hexahydrobenz[e]inden-2-one . This reaction is part of the tetracyclic triterpene synthesis .properties
IUPAC Name |
3a,9b-dimethyl-4,5-dihydro-1H-benzo[e][1,3]benzoxazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO2/c1-12-8-7-9-5-3-4-6-10(9)13(12,2)14-11(15)16-12/h3-6H,7-8H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJVXPDBBVSIYOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC3=CC=CC=C3C1(NC(=O)O2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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